Cas no 62049-82-5 (Benzene, 1-nitro-2,4-bis(phenylthio)-)

• Product name: Benzene, 1-nitro-2,4-bis(phenylthio)-
• CAS No: 62049-82-5
• MF: C₁₈H₁₃NO₂S₂
• MW: 339.43132
• CID: 1635010
• PubChem ID: 12436573

Benzene, 1-nitro-2,4-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2,4-bis(phenylthio)-
• 1-nitro-2,4-bis(phenylsulfanyl)benzene
• DTXSID50498211
• 62049-82-5
• 1,1'-[(4-Nitro-1,3-phenylene)disulfanediyl]dibenzene

• Inchi： InChI=1S/C18H13NO2S2/c20-19(21)17-12-11-16(22-14-7-3-1-4-8-14)13-18(17)23-15-9-5-2-6-10-15/h1-13H
• InChI Key： MDLUPNGAZRGAGK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SC2=CC(=C(C=C2)[N+](=O)[O-])SC3=CC=CC=C3

Computed Properties

• Exact Mass: 339.03889
• Monoisotopic Mass: 339.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 43.14